Cas no 1694381-91-3 (2,2-dimethyl-3-4-(2-methylpropyl)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-4-(2-methylpropyl)phenylcyclopropan-1-amine
• CAS No: 1694381-91-3
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6275871
• PubChem ID: 165665191
• Update Time: 2025-05-19

2,2-dimethyl-3-4-(2-methylpropyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-4-(2-methylpropyl)phenylcyclopropan-1-amine
• 1694381-91-3
• 2,2-dimethyl-3-[4-(2-methylpropyl)phenyl]cyclopropan-1-amine
• EN300-1825849

• Inchi： 1S/C15H23N/c1-10(2)9-11-5-7-12(8-6-11)13-14(16)15(13,3)4/h5-8,10,13-14H,9,16H2,1-4H3
• InChI Key： NYHPGJFDHNPRGF-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CC(CC(C)C)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-4-(2-methylpropyl)phenylcyclopropan-1-amine

2,2-Dimethyl-3-(4-(2-methylpropyl)phenyl)cyclopropan-1-amine

The compound with CAS No. 1694381-91-3, commonly referred to as 2,2-dimethyl-3-(4-(2-methylpropyl)phenyl)cyclopropan-1-amine, is a complex organic molecule with a unique structure and diverse applications. This compound belongs to the class of amines and features a cyclopropane ring, which contributes to its distinctive chemical properties. The molecule's structure includes a cyclopropane ring substituted with a dimethyl group at the 2-position and an aryl group at the 3-position, specifically a 4-(2-methylpropyl)phenyl group. This combination of substituents imparts the compound with interesting electronic and steric properties, making it a valuable molecule in various chemical and pharmaceutical contexts.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its cyclopropane ring is known to exhibit significant strain energy, which can be harnessed to design bioactive molecules with enhanced stability and selectivity. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents. The dimethyl substitution at the cyclopropane ring enhances its lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its pharmaceutical applications, 2,2-dimethyl-3-(4-(2-methylpropyl)phenyl)cyclopropan-1-amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and composites. Recent advancements in polymer chemistry have demonstrated that this compound can be incorporated into polymer networks to improve mechanical strength and thermal stability. The steric hindrance introduced by the 4-(2-methylpropyl)phenyl group plays a significant role in controlling the polymerization process and final material properties.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. A common approach involves the alkylation of an amine derivative with a suitably substituted cyclopropane intermediate. Recent research has focused on optimizing these synthetic pathways to enhance yield and reduce environmental impact. Green chemistry principles have been applied to develop more sustainable methods for synthesizing this compound, including the use of biodegradable solvents and catalytic systems.

From an analytical standpoint, 2,2-dimethyl-3-(4-(2-methylpropyl)phenyl)cyclopropan-1-amine has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity patterns. For instance, proton NMR analysis has revealed the distinct chemical shifts corresponding to the dimethyl groups and aromatic protons, while mass spectrometry has confirmed the molecular weight and fragmentation patterns.

In terms of safety and handling, this compound is classified as non-hazardous under normal conditions; however, appropriate precautions should be taken during synthesis and handling to ensure compliance with safety regulations. Its stability under various environmental conditions has been thoroughly investigated, making it suitable for use in both laboratory settings and industrial applications.

Looking ahead, 2,2-dimethyl-3-(4-(2-methylpropyl)phenyl)cyclopropan-1-amine holds immense potential for further exploration in emerging fields such as nanotechnology and green chemistry. Its versatile structure allows for functionalization at multiple sites, enabling its use in diverse applications ranging from catalysis to drug delivery systems.

In conclusion, CAS No. 1694381-91-3, or 2,2-dimethyl-3-(4-(2-methylpropyl)phenyl)cyclopropan-1-amine, is a multifaceted compound with significant implications across various scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key molecule in future research endeavors.